{2-[Bis(propan-2-yl)amino]ethyl}(methyl)amine

• IUPAC Name: N-methyl-N',N'-di(propan-2-yl)ethane-1,2-diamine
• InChI: InChI=1S/C9H22N2/c1-8(2)11(9(3)4)7-6-10-5/h8-10H,6-7H2,1-5H3
• InChI Key: POBBCNIVOVKLLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCNC)C(C)C
• Molecular Formula: C9H22N2
• Molecular Weight: 158.28 g/mol

Description

“{2-[Bis(propan-2-yl)amino]ethyl}(methyl)amine” is a useful reagent in the preparation of the basic amides of benzilic acid that are potential antispasmodics. It has a molecular weight of 158.28.

Molecular Structure Analysis

The molecular formula of “this compound” is C9H22N2. The InChI code is 1S/C9H22N2/c1-8(2)11(9(3)4)7-6-10-5/h8-10H,6-7H2,1-5H3.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a molecular weight of 158.29.

Scientific Research Applications

Poly(amido-amine) Polymers

Poly(amido-amine)s (PAAs) are synthesized using various amino compounds including 1,2-bis(N-methylamino)ethane (DMEDA-BAC), showing diverse basicity levels and exhibiting pH-dependent haemolysis. These properties make PAAs suitable for applications in biological systems, though their cytotoxicity varies based on the basicity of the amino groups present. PAAs with higher log K°2 values showed increased cytotoxicity, indicating a potential for controlled therapeutic applications (Ferruti et al., 2000).

Structural Chemistry

Amines and their derivatives form intricate molecular structures, such as the bis[2-(4,6-dimethylpyrimidin-2-ylsulfanyl)ethyl]amine under hydrothermal conditions, which unexpectedly transforms into a complex molecular structure. This showcases the compound's potential in the synthesis of novel molecular structures for various applications in chemistry and material science (Guo-qing Wang et al., 2010).

Catalysis and Chemical Synthesis

In catalysis, amines are crucial in the synthesis of complex molecules. For instance, 2-aminoethylferrocenylmethylether undergoes electrochemical oxidation in ionic liquid media, leading to the modification of electrode surfaces. This implies its potential use in electrochemical sensors or devices (J. Ghilane et al., 2010). Additionally, amine-based tripodal copper complexes are investigated as catalysts in atom transfer radical polymerization, shedding light on the role of steric hindrance and charged anionic groups in the performance of such catalysts (Y. Inoue & K. Matyjaszewski, 2004).

Safety and Hazards

The safety information available indicates that “{2-[Bis(propan-2-yl)amino]ethyl}(methyl)amine” is flammable (H226) and can cause severe skin burns and eye damage (H314). Precautionary measures include avoiding ignition sources (P210), keeping the container tightly closed (P233), and wearing protective gloves/protective clothing/eye protection/face protection (P280).